Cas no 2227919-90-4 (rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 2227919-90-4
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 6405364
• PubChem ID: 165754035
• Update Time: 2025-10-17

rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• EN300-1863444
• 2227919-90-4

• Inchi： 1S/C13H15N3/c1-16-13(10-7-11(10)14)8-12(15-16)9-5-3-2-4-6-9/h2-6,8,10-11H,7,14H2,1H3/t10-,11-/m1/s1
• InChI Key： FLXINSMTCPPELT-GHMZBOCLSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2227919-90-4)

The compound rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 2227919-90-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and the 1-methyl-3-phenyl-1H-pyrazole moiety, make it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential biological activity.

In recent years, the demand for chiral amines like rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine has surged, driven by the growing focus on enantioselective synthesis in medicinal chemistry. The compound's CAS No. 2227919-90-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its structural analogs have shown promise in modulating various biological targets, making it a subject of intense study in hit-to-lead optimization campaigns.

The synthesis of rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine typically involves multi-step organic transformations, including cyclopropanation and pyrazole formation. Recent advancements in catalytic asymmetric synthesis have improved access to its enantiopure forms, addressing the pharmaceutical industry's need for high-purity chiral building blocks. The compound's 1H-pyrazol-5-yl group is particularly noteworthy, as pyrazole derivatives are known for their diverse pharmacological properties.

From an application perspective, rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine has attracted attention in CNS drug discovery due to its structural similarity to known neuromodulators. The cyclopropan-1-amine moiety is a common pharmacophore in many bioactive molecules, contributing to enhanced blood-brain barrier penetration. Researchers are exploring its potential in addressing neurological disorders, a hot topic in current medical research.

The compound's physicochemical properties, including its logP and polar surface area, suggest favorable drug-like characteristics. These properties, combined with its chiral cyclopropane core, make it an attractive candidate for further derivatization. The presence of both the phenyl and pyrazole rings offers multiple sites for structural modification, allowing medicinal chemists to fine-tune activity and selectivity.

In the context of green chemistry, synthetic approaches to rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine are being optimized to reduce environmental impact. This aligns with current trends in sustainable pharmaceutical manufacturing, where researchers seek to minimize waste and energy consumption while maintaining high yields and stereochemical purity.

Analytical characterization of CAS No. 2227919-90-4 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for confirming the compound's identity and assessing its enantiomeric purity, which is essential for biological evaluation. The growing availability of sophisticated analytical tools has facilitated more detailed studies of such complex chiral molecules.

The patent landscape surrounding rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine and related compounds indicates strong commercial interest. Pharmaceutical companies are actively investigating its derivatives for various therapeutic applications, particularly in areas with high unmet medical needs. This has led to increased publication activity and intellectual property filings in recent years.

From a drug development perspective, the 1-methyl-3-phenyl-1H-pyrazol-5-yl group in this compound offers potential for hydrogen bonding interactions with biological targets. This feature, combined with the constrained geometry of the cyclopropane ring, may contribute to enhanced target selectivity - a key consideration in modern drug design to minimize off-target effects.

Future research directions for rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine may include exploration of its metabolic stability and pharmacokinetic profile. These studies would be valuable for assessing its potential as a lead compound. Additionally, computational modeling of its interactions with various biological targets could provide insights for structure-activity relationship studies.

The compound's relevance extends beyond pharmaceuticals, with potential applications in materials science. The rigid cyclopropane structure and aromatic systems could contribute to novel materials with specific electronic or mechanical properties. This interdisciplinary potential makes CAS No. 2227919-90-4 an interesting subject for collaborative research across chemistry disciplines.

In conclusion, rac-(1R,2R)-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropan-1-amine represents a versatile chiral building block with significant potential in multiple research areas. Its complex stereochemistry and functional group arrangement offer numerous opportunities for scientific exploration and innovation. As research continues, this compound may yield important discoveries in both life sciences and materials applications.